Cas no 16212-07-0 ((Cinnamylsulfonyl)benzene)

(Cinnamylsulfonyl)benzene structure
(Cinnamylsulfonyl)benzene structure
Product Name:(Cinnamylsulfonyl)benzene
CAS No:16212-07-0
MF:C15H14O2S
MW:258.335463047028
CID:121489
PubChem ID:1482405
Update Time:2025-04-18

(Cinnamylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

    • (Cinnamylsulfonyl)benzene
    • {[(2E)-3-phenylprop-2-enyl]sulfonyl} benzene
    • Benzene,[[(2E)-3-phenyl-2-propen-1-yl]sulfonyl]-
    • DIOXO(PHENYL)(3-PHENYL-2-PROPENYL)-LAMBDA6-SULFANE
    • PHENYL 3-PHENYL-2-PROPENYL SULFONE
    • PHENYLCINNAMYLSULFONE
    • 7B-044
    • (e)-3-phenyl-1-(phenylsulfonyl)-2-propene
    • [(E)-3-(benzenesulfonyl)prop-1-enyl]benzene
    • [(2E)-3-phenylprop-2-ene-1-sulfonyl]benzene
    • AKOS005099136
    • NCGC00330399-01
    • AB01325220-02
    • Z291973284
    • 16212-07-0
    • SCHEMBL6914364
    • [(1E)-3-(BENZENESULFONYL)PROP-1-EN-1-YL]BENZENE
    • cinnamylsulfonylbenzene
    • Inchi: 1S/C15H14O2S/c16-18(17,15-11-5-2-6-12-15)13-7-10-14-8-3-1-4-9-14/h1-12H,13H2/b10-7+
    • InChI Key: AWOQCRQDXFVJPL-JXMROGBWSA-N
    • SMILES: S(C1C=CC=CC=1)(C/C=C/C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 258.07152
  • Monoisotopic Mass: 258.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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